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Compound of Interest

Compound Name:
(2-Amino-5-methylphenyl)

(phenyl)methanone

Cat. No.: B101016 Get Quote

Essential Safety and Handling Guide for (2-Amino-5-
methylphenyl)(phenyl)methanone
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of (2-Amino-5-
methylphenyl)(phenyl)methanone (CAS No. 17852-28-7). Adherence to these procedures is

essential for ensuring laboratory safety and minimizing risk.

Personal Protective Equipment (PPE)
The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense

against potential exposure to (2-Amino-5-methylphenyl)(phenyl)methanone. The following

table summarizes the required PPE for handling this compound.
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PPE Category Specification

Eye Protection

Chemical safety goggles or glasses as

described by OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European

Standard EN166.

Hand Protection Compatible chemical-resistant gloves.

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149

approved respirator should be used if exposure

limits are exceeded or if irritation is experienced.

Body Protection
Appropriate protective clothing to prevent skin

exposure.

Operational Plan: Step-by-Step Handling Procedure
This section outlines the standard operating procedure for the safe handling of (2-Amino-5-
methylphenyl)(phenyl)methanone in a laboratory setting.

2.1. Preparation

Ensure that the work area is well-ventilated. A chemical fume hood is recommended.

Verify that an eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and reagents before handling the compound.

Don the appropriate PPE as specified in the table above.

2.2. Handling

Avoid direct contact with the skin, eyes, and clothing.

Do not inhale dust or fumes.

Keep the container tightly closed when not in use.
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Wash hands thoroughly after handling.

2.3. Storage

Store in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Disposal Plan
Proper disposal of (2-Amino-5-methylphenyl)(phenyl)methanone and its containers is crucial

to prevent environmental contamination and ensure regulatory compliance.

Waste Collection: Collect waste material in a suitable, labeled, and closed container.

Disposal Route: Dispose of the waste at an approved waste disposal plant.

Regulatory Compliance: Adhere to all local, regional, and national regulations for chemical

waste disposal.

Contingency Plan: Emergency Procedures
In the event of accidental exposure or a spill, immediate and appropriate action is critical.

4.1. First Aid Measures

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, holding the

eyelids open. Seek medical attention.

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes.

Inhalation: Move the victim to fresh air. If breathing is difficult, provide artificial respiration.

Seek medical attention.

Ingestion: Clean the mouth with water. Do not induce vomiting. Seek medical attention.

4.2. Spill Response
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Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material.

Collect the spilled material and place it in a suitable container for disposal.

Clean the spill area thoroughly.

Visualizing Safety Protocols
To further clarify the procedural flow, the following diagrams illustrate the logical relationships in

handling and emergency response.
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Workflow for Handling (2-Amino-5-methylphenyl)(phenyl)methanone
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Caption: Standard operating procedure for handling the chemical.
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Emergency Response Protocol

First Aid Spill Response

Spill or Exposure Occurs

Eye Contact:
Flush with Water

Skin Contact:
Wash with Soap & Water

Inhalation:
Move to Fresh Air

Ingestion:
Clean Mouth, Seek Medical Aid Evacuate Area

Ensure Ventilation

Contain Spill

Collect Material

Clean Area

Click to download full resolution via product page

Caption: Immediate actions for spills or personal exposure.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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